Cas no 1082594-12-4 (3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine)

• Product Name: 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• CAS No: 1082594-12-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 4787546
• Update Time: 2025-06-14

3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 3-Ethyl[1,2,4]triazolo[4,3-a]pyridine-6-amine

• Inchi： 1S/C8H10N4/c1-2-7-10-11-8-4-3-6(9)5-12(7)8/h3-5H,2,9H2,1H3
• InChI Key： WGNWJKUYAJJJGL-UHFFFAOYSA-N
• SMILES： N12C=C(C=CC1=NN=C2CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine

Comprehensive Overview of 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1082594-12-4): Properties, Applications, and Research Insights

3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1082594-12-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This triazolopyridine derivative is characterized by a fused triazole and pyridine ring system, which is often associated with enhanced binding affinity to biological targets. Researchers are particularly interested in its role as a scaffold for designing novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in drug discovery.

The compound's ethyl substitution at the 3-position and amine group at the 6-position contribute to its physicochemical properties, including solubility and metabolic stability. These attributes make it a promising candidate for medicinal chemistry applications, especially in the development of central nervous system (CNS) therapeutics. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024 due to the global rise in aging populations and associated health challenges.

From a synthetic perspective, CAS 1082594-12-4 serves as a key intermediate in multi-step organic syntheses. Its triazolopyridine core is frequently employed in click chemistry reactions, which remain a dominant theme in drug discovery forums and publications. The compound's compatibility with palladium-catalyzed cross-coupling reactions further enhances its utility in creating diverse molecular libraries for high-throughput screening.

In agrochemical applications, derivatives of 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine have shown promise as plant growth regulators. This aligns with growing interest in sustainable agriculture solutions, as evidenced by increased searches for "eco-friendly crop protection" and "next-generation agrochemicals." The compound's potential to modulate plant hormone pathways makes it relevant to discussions about climate-resilient crops—another trending topic in scientific and agricultural communities.

Analytical characterization of 1082594-12-4 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's high purity (>98%), a critical parameter for research applications. The availability of detailed spectral data for this compound in public databases has facilitated its adoption across laboratories worldwide.

Recent patent analyses reveal that triazolopyridine amines are increasingly featured in intellectual property filings related to oncological targets and inflammatory diseases. This correlates with search engine data showing rising user queries about "precision medicine" and "targeted cancer therapies." The compound's structural flexibility allows for modifications that can fine-tune selectivity against specific protein isoforms, a key consideration in modern drug design paradigms.

From a commercial standpoint, 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine is available through specialty chemical suppliers with strict quality control protocols. Its handling typically requires standard laboratory precautions, and proper storage conditions (typically 2-8°C under inert atmosphere) ensure long-term stability. The compound's material safety data sheet (MSDS) provides comprehensive guidance for researchers, addressing common safety-related search queries in academic and industrial settings.

Future research directions for CAS 1082594-12-4 may explore its potential in photopharmacology—an emerging field combining light-sensitive compounds with drug activity. This connects with growing interest in "spatiotemporal control of drug action," as seen in recent scientific literature and conference presentations. Additionally, computational studies using molecular docking and AI-driven drug discovery platforms could further elucidate its binding modes and optimize derivative structures.

In summary, 3-Ethyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine represents a versatile building block with broad applicability across life sciences. Its relevance to contemporary research themes—from neurotherapeutics to sustainable chemistry—ensures continued scientific interest. As analytical techniques advance and biological screening becomes more sophisticated, this compound will likely remain a valuable tool for addressing complex challenges in health and agriculture.